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Cat. No.: B15556855
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for
Protionamide-d7, a deuterated analog of the anti-tuberculosis agent Protionamide. While
specific safety data for the deuterated form is limited, the toxicological and handling
precautions for Protionamide are considered directly applicable due to the negligible impact of
deuterium substitution on its fundamental chemical reactivity and biological hazard profile. This
document synthesizes available data on physical and chemical properties, hazards, handling
procedures, and emergency responses.

Chemical and Physical Properties

Protionamide-d7 is a stable isotope-labeled version of Protionamide. It is a yellow crystalline
solid that may darken upon exposure to light and has a slight, unpleasant sulfurous taste.[1] It
is sparingly soluble in water but soluble in alcohol.[1]
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Property Value Source

Molecular Formula CoHsD7N2S LGC Standards|[2]

Molecular Weight 187.31 g/mol LGC Standards[2]

Purity >95% (HPLC) LGC Standards[2]
Appearance :ce)::gw crystals or crystalline Santa Cruz Biotechnology[1]

. Partly miscible in water, )
Solubility ) Santa Cruz Biotechnology[1]
soluble in alcohol (1:30)

Storage Temperature -20°C LGC Standards|[2]

Hazard Identification and Toxicological Data

Protionamide-d7 is classified as a hazardous substance.[1] It is harmful if swallowed and is
suspected of being a possible carcinogen and teratogen.[1]

Acute Toxicity Data:

The following table summarizes the available acute toxicity data for Protionamide, which should
be considered relevant for Protionamide-d7.
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Test Species Route LD50 Source

Santa Cruz
LD50 Rat Oral 1320 mg/kg Biotechnology[1],
TCI Chemicals

Santa Cruz

Biotechnology[1],
LD50 Rat Subcutaneous 760 mg/kg

Cayman

Chemical

Santa Cruz
LD50 Mouse Oral 1000 mg/kg ]
Biotechnology[1]

Santa Cruz

Biotechnology[1],
LD50 Mouse Subcutaneous 660 mg/kg

Cayman

Chemical

i Santa Cruz
LD50 Mouse Intraperitoneal 1350 mg/kg )
Biotechnology[1]

Santa Cruz
LD50 Cat Oral >1000 mg/kg )
Biotechnology[1]

Health Effects:

 Ingestion: Harmful if swallowed. Ingestion of less than 150 grams may be fatal or cause
serious health damage.[1]

« Inhalation: Avoid inhaling dust.[1]

o Skin Contact: Not expected to be a primary irritant, but prolonged contact should be avoided.
The material may cause harm if it enters the body through cuts or abrasions.[1]

o Eye Contact: May cause transient discomfort and redness.[1]

o Chronic Exposure: Limited evidence of a carcinogenic effect.[1] May pose a risk of harm to
the unborn child.[1]
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Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and maintain the
integrity of Protionamide-d7.

Handling:

Avoid all personal contact, including inhalation of dust.[1]

Wear appropriate personal protective equipment (PPE).[1]

Use in a well-ventilated area, preferably with local exhaust ventilation.[1]

Do not eat, drink, or smoke when handling this product.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dark place.

Recommended storage temperature is -20°C.[2]

Store away from incompatible materials, such as oxidizing agents.[1]

Containers should be clearly labeled.[1]

Experimental Protocols & Workflows

While specific experimental protocols for the toxicological studies cited are not detailed in the
provided search results, standardized methodologies are typically followed. For instance, acute
oral toxicity (LD50) studies generally adhere to OECD Guideline 423.

The following diagrams illustrate recommended workflows for handling Protionamide-d7.
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Personal Protective Equipment (PPE) Workflow

Handling Protionamide-d7

Y

Use in a well-ventilated area
(e.g., fume hood)

Y

Wear appropriate PPE

N

Chemical-resistant gloves Lab coat or protective clothing Safety glasses or goggles Dust respirator (if dust is generated)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE) for handling Protionamide-d7.
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Spill Response Protocol

Spill of Protionamide-d7

Evacuate and alert others in the area

i

Wear appropriate PPE
(gloves, respirator, eye protection)

:

Clean up spill

If minor If major

Minor Spill:
Use dry clean-up procedures
(sweep or vacuum with HEPA filter)

Major Spill:
Contact EHS

Place waste in a sealed, labeled container

\

Decontaminate the area

Click to download full resolution via product page

Caption: Workflow for responding to a spill of Protionamide-d7.
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First-Aid Measures

In case of exposure, follow these first-aid procedures:

If Swallowed: Call a poison center or doctor immediately. Rinse mouth.

If Inhaled: Move the person to fresh air. Consult a doctor if you feel unwell.

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

e The product is not flammable.

¢ Use extinguishing media appropriate for the surrounding fire.
Accidental Release Measures:

e Minor Spills:

o

Clean up spills immediately.[1]

o

Avoid generating dust.[1]

[¢]

Use dry clean-up methods such as sweeping or vacuuming with a HEPA-filtered vacuum.

[1]

[¢]

Place the collected material in a suitable container for disposal.[1]

e Major Spills:

o Evacuate the area and alert emergency responders.[1]

o Follow the guidance for minor spills while wearing appropriate PPE.[1]
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Disposal Considerations

Dispose of waste material in accordance with local, regional, and national regulations. Do not
allow the material to enter drains or waterways.[1]

Stability and Reactivity

o Chemical Stability: The product is considered stable under recommended storage conditions.

[1]
e Incompatible Materials: Avoid contact with strong oxidizing agents.[1]

e Hazardous Decomposition Products: Carbon oxides may be formed during thermal
decomposition.

This technical guide provides a comprehensive overview of the safety and handling
considerations for Protionamide-d7 based on the available data for its non-deuterated analog.
Researchers, scientists, and drug development professionals should always consult the most
current Safety Data Sheet (SDS) provided by the supplier before handling this compound and
ensure that all institutional safety protocols are followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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